Cas no 136612-71-0 (2-ethynyl-1,3,5-trimethoxybenzene)

• Product Name: 2-ethynyl-1,3,5-trimethoxybenzene
• CAS No: 136612-71-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 2858139
• PubChem ID: 3546440
• Update Time: 2025-04-21

2-ethynyl-1,3,5-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-1,3,5-trimethoxybenzene
• SCHEMBL3474416
• Benzene, 2-ethynyl-1,3,5-trimethoxy-
• MFCD02668016
• 2-ethynyl-1,3,5-trimethoxy-benzene
• WS-00173
• EN300-1856069
• E72068
• A1-15845
• 136612-71-0
• J-509339

• Inchi： 1S/C11H12O3/c1-5-9-10(13-3)6-8(12-2)7-11(9)14-4/h1,6-7H,2-4H3
• InChI Key： BZPCPFPUKMTTAA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C#C)OC)OC

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles